Cas no 2172081-51-3 (methyl 3-(3-hydroxythiolan-3-yl)oxolane-3-carboxylate)

• Product Name: methyl 3-(3-hydroxythiolan-3-yl)oxolane-3-carboxylate
• CAS No: 2172081-51-3
• MF: C₁₀H₁₆O₄S
• MW: 232.296642303467
• CID: 5961844
• PubChem ID: 165787067
• Update Time: 2025-07-17

methyl 3-(3-hydroxythiolan-3-yl)oxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-hydroxythiolan-3-yl)oxolane-3-carboxylate
• 2172081-51-3
• EN300-1630613

• Inchi： 1S/C10H16O4S/c1-13-8(11)9(2-4-14-6-9)10(12)3-5-15-7-10/h12H,2-7H2,1H3
• InChI Key： MNJRLURWVJESDG-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(C(=O)OC)COCC1)O

Computed Properties

• Exact Mass: 232.07693016g/mol
• Monoisotopic Mass: 232.07693016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.1Ų

Additional information on methyl 3-(3-hydroxythiolan-3-yl)oxolane-3-carboxylate

Exploring the Unique Properties and Applications of Methyl 3-(3-hydroxythiolan-3-yl)oxolane-3-carboxylate (CAS No. 2172081-51-3)

In the ever-evolving landscape of organic chemistry, methyl 3-(3-hydroxythiolan-3-yl)oxolane-3-carboxylate (CAS No. 2172081-51-3) has emerged as a compound of significant interest due to its distinctive structural features and potential applications. This ester derivative, characterized by the presence of both thiolane and oxolane rings, offers a unique platform for synthetic modifications and functional group transformations. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and specialty materials, aligning with the growing demand for sustainable and efficient chemical solutions.

The molecular architecture of methyl 3-(3-hydroxythiolan-3-yl)oxolane-3-carboxylate incorporates a hydroxyl group attached to the thiolane ring, enhancing its reactivity and enabling diverse derivatization pathways. This feature has sparked curiosity among chemists investigating heterocyclic compounds and their role in drug discovery. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. The compound’s carboxylate ester moiety further expands its versatility, allowing for facile hydrolysis or transesterification under mild conditions.

From an industrial perspective, the demand for methyl 3-(3-hydroxythiolan-3-yl)oxolane-3-carboxylate is driven by its compatibility with green chemistry principles. As sustainability becomes a cornerstone of modern chemical manufacturing, this compound’s potential for biocatalytic transformations and solvent-free reactions aligns with global trends toward reducing environmental impact. Notably, its thiolane-oxolane hybrid structure has been explored in the synthesis of biodegradable polymers, addressing the urgent need for alternatives to conventional plastics.

In the context of user queries and search trends, questions such as "What is the synthetic route for methyl 3-(3-hydroxythiolan-3-yl)oxolane-3-carboxylate?" and "Applications of thiolane derivatives in medicine" reflect the compound’s relevance in both academic and industrial circles. Analytical techniques like NMR spectroscopy and mass spectrometry are frequently discussed in relation to its characterization, underscoring the importance of robust quality control in its production. Furthermore, the compound’s stereochemical properties have garnered attention, as chiral intermediates play a pivotal role in asymmetric synthesis.

Looking ahead, methyl 3-(3-hydroxythiolan-3-yl)oxolane-3-carboxylate exemplifies the convergence of innovation and practicality in organic synthesis. Its dual functionality—combining the sulfur-containing thiolane and oxygen-rich oxolane rings—positions it as a candidate for cutting-edge research in material science and medicinal chemistry. As regulatory frameworks increasingly emphasize safer chemicals, this compound’s low toxicity profile and derivatization potential make it a compelling subject for future investigations. Whether in the design of novel therapeutics or eco-friendly materials, its role is poised to expand in alignment with scientific and societal priorities.